Cas no 1361472-28-7 (2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol)

• Product Name: 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol
• CAS No: 1361472-28-7
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4921586
• Update Time: 2025-06-27

2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-9-3-8(4-10(14)5-9)12-11(15)7(6-17)1-2-16-12/h1-5,17H,6H2
• InChI Key： VDYRNOGJPWCWPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=C(CO)C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol

Introduction to 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol (CAS No. 1361472-28-7)

2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361472-28-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core substituted with a fluoro group, a dichlorophenyl moiety, and a hydroxymethyl group at the 4-position. Its unique structural attributes make it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and molecular pharmacology.

The compound's structure comprises a pyridine ring, which is a fundamental motif in many pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of a fluoro atom at the 3-position introduces fluorine substitution, a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties. Additionally, the 3,5-dichlorophenyl group contributes to the molecule's lipophilicity and electronic properties, influencing its interaction with biological systems.

The hydroxymethyl (-OH) group at the 4-position of the pyridine ring further diversifies the compound's chemical reactivity. This functional group can participate in hydrogen bonding interactions, making it particularly useful for designing molecules that require specific binding modes to biological targets. The combination of these structural elements positions 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol as a versatile intermediate for synthesizing more complex pharmaceutical agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various therapeutic areas. The scaffold of 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol has been explored in several research studies for its potential applications in oncology, inflammation, and central nervous system (CNS) disorders. For instance, derivatives of this compound have shown promise as kinase inhibitors due to their ability to modulate enzyme activity through precise steric and electronic interactions.

One notable area of research involves the development of tyrosine kinase inhibitors (TKIs), which are critical in treating cancers by inhibiting aberrant signaling pathways. The structural features of 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol make it an attractive candidate for designing TKIs that can selectively target specific isoforms of kinases implicated in tumor growth and progression. Studies have demonstrated that modifications around the pyridine core can fine-tune binding affinity and selectivity, leading to more effective therapeutic outcomes.

Furthermore, the compound has been investigated for its potential role in addressing inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways through small-molecule intervention, compounds like 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol could offer novel therapeutic strategies. Research has indicated that its structural framework can interact with key inflammatory mediators, potentially reducing pro-inflammatory cytokine production and alleviating symptoms.

The central nervous system (CNS) is another therapeutic area where this compound has garnered attention. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal dysfunction and death. The ability of 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol to cross the blood-brain barrier and interact with CNS-specific targets makes it a promising candidate for developing neuroprotective agents. Preliminary studies have suggested that derivatives of this compound may attenuate neuroinflammation and oxidative stress, thereby slowing disease progression.

The synthesis of 2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions for introducing the fluoro substituent and nucleophilic aromatic substitution for incorporating the dichlorophenyl group. The hydroxymethyl group is typically introduced through reduction or hydroxylation steps depending on the synthetic strategy employed.

In conclusion,2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol (CAS No. 1361472-28-7) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of functional groups makes it a valuable scaffold for designing bioactive agents targeting various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives,2-(3,5-Dichlorophenyl)-3-fluoropyridine-4-methanol is poised to play an important role in advancing drug discovery efforts across multiple therapeutic domains.